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Compound of Interest

Compound Name: Azepan-3-yl-methyl-amine

Cat. No.: B055181 Get Quote

Technical Guide: Azepan-3-yl-methyl-amine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the chemical properties of Azepan-3-yl-
methyl-amine. Due to the limited availability of detailed experimental data for this specific

compound in publicly accessible literature, this document also presents generalized

experimental protocols and conceptual diagrams relevant to the broader class of azepane

derivatives. These are intended to serve as illustrative examples for researchers in the field.

Core Molecular Data
The fundamental molecular characteristics of Azepan-3-yl-methyl-amine are summarized

below.

Property Value Citation

Molecular Formula C₇H₁₆N₂ [1][2]

Molecular Weight 128.22 g/mol [1]

Monoisotopic Mass 128.131348519 g/mol [2]
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While specific experimental procedures for Azepan-3-yl-methyl-amine are not readily

available, the following sections describe common methodologies for the synthesis and

analysis of related azepane and amine compounds.

General Synthesis of Functionalized Azepanes
The synthesis of azepane rings is a key challenge in organic chemistry, with several

established strategies. These often involve ring-closing or ring-expansion reactions.[3] A

recently reported strategy involves a photochemical dearomative ring expansion of nitroarenes,

which can be followed by hydrogenolysis to yield complex azepanes in two steps.[4] Another

common approach is the stereoselective synthesis from carbohydrate-derived precursors,

which can involve key steps like osmium-catalyzed tethered aminohydroxylation followed by

intramolecular reductive amination to form the azepane ring.

A representative workflow for the synthesis of a functionalized azepane derivative is outlined

below. This generalized scheme illustrates a common synthetic logic in medicinal chemistry.
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Generalized Synthetic Workflow

Cyclic Precursor
(e.g., Piperidine derivative)

Ring Expansion Reaction
(e.g., photochemical dearomatization)

Reagents & Conditions

Functionalized Azepine Intermediate

Reduction/
Hydrogenolysis

Catalyst (e.g., Pd/C), H₂

Substituted Azepane

 

General Analytical Workflow

Sample Collection
(e.g., Air, Solution)

Derivatization
(e.g., with FMOC)

HPLC Separation
(Reversed-Phase Column)

Detection
(UV or Fluorescence)

Data Analysis & Quantification
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Hypothetical GPCR Antagonism by an Azepane Derivative
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(e.g., Adenylyl Cyclase)
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Second Messenger
(e.g., cAMP)
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Cellular Response

Triggers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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